1-(1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)pyrrolidin-3-yl)-2-methyl-1H-benzo[d]imidazole

• IUPAC Name: 1-[1-(1-ethyl-3,5-dimethylpyrazol-4-yl)sulfonylpyrrolidin-3-yl]-2-methylbenzimidazole
• InChI: InChI=1S/C19H25N5O2S/c1-5-23-14(3)19(13(2)21-23)27(25,26)22-11-10-16(12-22)24-15(4)20-17-8-6-7-9-18(17)24/h6-9,16H,5,10-12H2,1-4H3
• InChI Key: HHHBJERLXHKZIX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)S(=O)(=O)N2CCC(C2)N3C(=NC4=CC=CC=C43)C)C
• Molecular Formula: C19H25N5O2S
• Molecular Weight: 387.5 g/mol

Description

The compound “1-(1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)pyrrolidin-3-yl)-2-methyl-1H-benzo[d]imidazole” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its IUPAC name. It contains a 1H-benzo[d]imidazole group, a pyrrolidin-3-yl group, and a 1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl group.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has shown that compounds with a sulfonamido moiety, similar to the one , have been synthesized aiming at developing new antibacterial agents. These studies involve the synthesis of novel heterocyclic compounds demonstrating significant antibacterial activity, highlighting the potential of such compounds in the field of medicinal chemistry and drug development (Azab, Youssef, & El-Bordany, 2013).

Domino Reactions in Organic Synthesis

Another application involves the use of domino reactions for synthesizing sulfonylated furan or imidazo[1,2-a]pyridine derivatives. This method is noted for its excellent functional group tolerance and efficiency, suggesting the compound’s role in facilitating complex organic synthesis processes (Cui, Zhu, Li, & Cao, 2018).

Green Chemistry and Novel Synthesis Methods

The compound has also been involved in green chemistry approaches, such as using dimethyl sulfoxide in a novel method for synthesizing N-heterocycle-fused quinoxalines. This showcases the environmental benefits and innovative applications in creating heterocyclic compounds with potential pharmacological activities (Xie et al., 2017).

Metal Complex Formation

Research into the coordination chemistry of similar sulfonamido compounds has led to the synthesis of various metal complexes. These studies provide insights into the structural and electronic properties of metal-ligand interactions, with implications for catalysis, material science, and the development of new metal-organic frameworks (Bermejo et al., 2000).